2-{[3-(3-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[[3-(3-fluoro-4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C26H17FN4O2S/c1-33-22-12-11-16(13-19(22)27)24-17(15-30(29-24)18-7-3-2-4-8-18)14-23-25(32)31-21-10-6-5-9-20(21)28-26(31)34-23/h2-15H,1H3/b23-14-
• InChI Key: GMRIGPZBGXMZHK-UCQKPKSFSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C5=CC=CC=C5N=C4S3)C6=CC=CC=C6)F
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)C6=CC=CC=C6)F
• Molecular Formula: C26H17FN4O2S
• Molecular Weight: 468.5 g/mol
• CAS No.: 624723-09-7

Description

2-{[3-(3-fluoro-4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a useful research compound. Its molecular formula is C26H17FN4O2S and its molecular weight is 468.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 468.10562513 g/mol and the complexity rating of the compound is 793. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Fluorescent Cellular Imaging Agents

Research involving polyheterocycles containing spirooxindole, pyran, and thiazolopyrimidines rings synthesized via one-pot three-component reactions has demonstrated the potential of these compounds as fluorescent cellular imaging agents. These synthesized fluorophores, investigated for their photophysical properties against different ions, have been successfully used in staining MCF-7 cell lines, highlighting their utility in biomedical imaging and research applications (Gholami et al., 2021).

Synthesis of Heterocycles

The compound has inspired research into efficient regiospecific synthesis of a variety of five and six-membered heterocycles, demonstrating its utility as a synthon for generating complex structures with potential biological activities. These syntheses have led to the creation of heterocycles with masked or unmasked aldehyde functionality, expanding the chemical toolbox available for pharmaceutical and materials science research (Mahata et al., 2003).

Antibacterial Screening

A novel series of compounds synthesized from this chemical structure have been characterized and screened for their antibacterial activities. Such research contributes to the discovery of new antimicrobial agents and advances our understanding of chemical structures that are effective against bacterial pathogens (Landage et al., 2019).

Antimicrobial Activity

Further studies have explored the synthesis of new thiazolo[3,2]pyridines containing pyrazolyl moiety and their antimicrobial activity, demonstrating the potential of derivatives of this compound in developing new antimicrobial agents. This research is crucial in the ongoing search for novel treatments against resistant strains of bacteria and fungi (El‐Emary et al., 2005).

Synthesis and Characterization for Antitumor Agents

Investigations into the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety have shown promising anti-tumor activities. Such research opens new avenues for the development of anticancer drugs, highlighting the compound's relevance in medicinal chemistry (Gomha et al., 2016).